5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-4-hydroxyphenyl)methylidene]-3-ethyl-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17ClN2O3S/c1-3-22-18(24)17(11-12-4-9-16(23)15(20)10-12)26-19(22)21-13-5-7-14(25-2)8-6-13/h4-11,23H,3H2,1-2H3/b17-11-,21-19?
• InChI Key: AICYTJIJZLMJSJ-RZZJTRJGSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)O)Cl)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)O)Cl)SC1=NC3=CC=C(C=C3)OC

Description

5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as CTET, is a thiazolidinone derivative that has gained significant attention in recent years due to its potential applications in scientific research. CTET has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for use in various experimental settings. In

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins that are involved in cell growth and survival. Specifically, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to inhibit the activity of AKT and NF-κB, both of which are involved in cell survival and proliferation. Additionally, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to upregulate the expression of certain tumor suppressor genes, such as p53, which can help to prevent the development of cancer.
Biochemical and Physiological Effects:
In addition to its anti-tumor properties, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have a range of other biochemical and physiological effects. For example, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to possess antioxidant properties, which can help to protect cells from oxidative damage. Additionally, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its relatively low toxicity. 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have low toxicity in both in vitro and in vivo studies, making it a safe and reliable compound to work with. Additionally, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is its limited solubility in aqueous solutions. This can make it difficult to administer 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in certain experimental settings.

Future Directions

There are several potential future directions for the use of 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in scientific research. One area of interest is in the development of 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one-based cancer therapies. Additionally, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have potential applications in the field of regenerative medicine, as it has been shown to promote the proliferation and differentiation of stem cells. Overall, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is a promising compound with a range of potential applications in scientific research.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 3-chloro-4-hydroxybenzaldehyde and 4-methoxyaniline in the presence of ethyl acetoacetate and ammonium thiocyanate. The resulting product is then treated with ethylenediamine to form the final 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one compound. This synthesis method has been optimized for high yield and purity, making it a reliable and efficient way to produce 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one for research purposes.

Scientific Research Applications

5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have a range of potential applications in scientific research. One area of interest is in the study of cancer, as 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to possess anti-tumor properties. Specifically, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer. Additionally, 5-(3-Chloro-4-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to induce apoptosis (cell death) in cancer cells, making it a promising candidate for use in cancer treatment.